Cas no 2246729-94-0 (5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol)

• Product Name: 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol
• CAS No: 2246729-94-0
• MF: C₉H₉BO₄
• MW: 191.976362943649
• MDL: MFCD30342727
• CID: 4711521
• PubChem ID: 122163503
• Update Time: 2025-07-15

5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol Chemical and Physical Properties

Names and Identifiers

• [1,2]Oxaborolo[3,4-g][1,4]benzodioxin, 1,3,6,7-tetrahydro-1-hydroxy-
• 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol

• MDL： MFCD30342727
• Inchi： 1S/C9H9BO4/c11-10-7-4-9-8(12-1-2-13-9)3-6(7)5-14-10/h3-4,11H,1-2,5H2
• InChI Key： KJUWRQGZSJYDCD-UHFFFAOYSA-N
• SMILES： O1C2=CC3COB(O)C=3C=C2OCC1

Additional information on 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol

Introduction to 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol (CAS No: 2246729-94-0)

5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol (CAS No: 2246729-94-0) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This tricyclic borate ester exhibits an intricate arrangement of oxygen and boron atoms, which contributes to its remarkable reactivity and potential applications in synthetic chemistry and drug development.

The compound's molecular structure features a tricyclic framework with three oxygen atoms incorporated into the ring system, forming trioxa units. This structural motif enhances its ability to participate in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a borate group at the 4-position further adds to its versatility, allowing for interactions with a wide range of nucleophiles and electrophiles.

Recent advancements in the field of organoboron chemistry have highlighted the importance of such tricyclic borate esters in the development of novel pharmaceuticals and agrochemicals. The compound's ability to act as a borylative agent has been explored in cross-coupling reactions, which are pivotal in constructing complex organic frameworks efficiently. These reactions are particularly relevant in the synthesis of biologically active molecules, where precise functionalization is crucial.

In the realm of drug discovery, 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol has shown promise as a precursor for derivatives with potential therapeutic applications. Its tricyclic core can be modified to introduce various pharmacophores, enabling the exploration of new drug candidates targeting diverse diseases. Researchers have been particularly interested in its role as a scaffold for antiviral and anticancer agents due to its ability to stabilize reactive intermediates and enhance binding affinity to biological targets.

The compound's unique electronic properties have also made it a subject of interest in materials science. The interplay between the boron and oxygen atoms creates a system with tunable electronic characteristics, which could be exploited in the development of advanced materials such as organic semiconductors and catalysts. These materials are essential for next-generation electronic devices and energy storage systems.

Recent studies have demonstrated the utility of 5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol in catalytic processes that involve C-H activation and functionalization. These reactions are critical for constructing complex molecules from simple starting materials with high efficiency and selectivity. The borate group serves as a handle for directing these transformations, allowing chemists to access previously inaccessible molecular architectures.

The synthesis of this compound presents unique challenges due to its complex tricyclic structure and the need for precise control over regioselectivity during functionalization. However, recent methodological advances have made it more accessible to synthetic chemists. These improvements include novel catalytic systems that facilitate the formation of the tricyclic core under mild conditions while maintaining high yields.

In conclusion,5,10,13-trioxa-4-boratricyclo7.4.0.0,3,7trideca-1(9),2,7-trien-4-ol (CAS No: 2246729-94-0) represents a fascinating example of how structural complexity can be leveraged to create compounds with broad utility across multiple scientific disciplines. Its role in medicinal chemistry underscores its potential as a building block for novel therapeutics, while its applications in materials science highlight its importance as a precursor for advanced functional materials.